Cas no 594858-64-7 (Benzenesulfonamide, 4-methyl-N-(2-methyl-2-propenyl)-N-2-propenyl-)
594858-64-7 structure
Product Name:Benzenesulfonamide, 4-methyl-N-(2-methyl-2-propenyl)-N-2-propenyl-
CAS No:594858-64-7
MF:C14H19NO2S
MW:265.371162652969
CID:338504
PubChem ID:11230883
Update Time:2025-04-19
Benzenesulfonamide, 4-methyl-N-(2-methyl-2-propenyl)-N-2-propenyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonamide, 4-methyl-N-(2-methyl-2-propenyl)-N-2-propenyl-
- 4-methyl-N-(2-methylprop-2-enyl)-N-prop-2-enylbenzenesulfonamide
- 594858-64-7
- 4-Methyl-N-(2-methylprop-2-en-1-yl)-N-(prop-2-en-1-yl)benzene-1-sulphonamide
- SDICGMJIALNGNI-UHFFFAOYSA-N
- SCHEMBL10017634
- DTXSID50459524
- N-Allyl-4-methyl-N-(2-methylallyl)benzenesulfonamide
-
- Inchi: 1S/C14H19NO2S/c1-5-10-15(11-12(2)3)18(16,17)14-8-6-13(4)7-9-14/h5-9H,1-2,10-11H2,3-4H3
- InChI Key: SDICGMJIALNGNI-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(N(CC=C)CC(=C)C)(=O)=O
Computed Properties
- Exact Mass: 265.11377
- Monoisotopic Mass: 265.11365002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 387
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 45.8Ų
Experimental Properties
- PSA: 37.38
Benzenesulfonamide, 4-methyl-N-(2-methyl-2-propenyl)-N-2-propenyl- Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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